Cas no 875781-18-3 (5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine)

5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine structure
875781-18-3 structure
Product Name:5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine
CAS No:875781-18-3
MF:C6H3BrIN3
MW:323.916591882706
MDL:MFCD09878697
CID:709843
PubChem ID:329771130
Update Time:2024-10-26

5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine
    • 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-
    • 2-bromo-7-iodo-5H-pyrrolo[32-b]pyrazine
    • 5-bromo-3-iodo-2H-pyrazolo[3,4-b]pyridine
    • 3-iodo-5-bromo-1H-pyrazolo[3,4-b]pyridine
    • 1H-PYRAZOLO[3,4-B]PYRIDINE, 5-BROMO-3-IODO-
    • PubChem14859
    • 5-Bromo-3-iodo-1Hpyrazolo[3,4-b]pyridine
    • ZBPXFBHBTCYAQS-UHFFFAOYSA-N
    • EBD52228
    • VP12531
    • TRA0083186
    • PB1075
    • 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine (ACI)
    • MFCD09878697
    • SY013678
    • 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine, AldrichCPR
    • DTXSID00660002
    • 875781-18-3
    • PB10754
    • J-517029
    • EN300-7383857
    • AC-22767
    • SCHEMBL1585882
    • DS-0600
    • CS-W003677
    • 5-Bromo-3-iodo-1H-pyrazolo[3 pound not4-b]pyridine
    • AKOS015834507
    • MDL： MFCD09878697
    • Inchi： 1S/C6H3BrIN3/c7-3-1-4-5(8)10-11-6(4)9-2-3/h1-2H,(H,9,10,11)
    • InChI Key： ZBPXFBHBTCYAQS-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(NN=C2I)=NC=1

Computed Properties

  • Exact Mass: 322.85600
  • Monoisotopic Mass: 322.856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 2.559
  • Boiling Point: 409.1°C at 760 mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.824
  • PSA: 41.57000
  • LogP: 2.32500

5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264;P270;P301+P312;P330;P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：2-8 °C

5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine Production Method

Production Method 1

271-73-8 271-73-8
875781-18-3 875781-18-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Iodine Solvents: 1,4-Dioxane ;  8 h, 40 °C
2.1 Reagents: Bromine Solvents: Acetic acid ;  12 h, 100 °C
Reference
Synthesis of 3-(1H-benzimidazol-2-yl)-5-isoquinolin-4-ylpyrazolo[1,2-b]pyridine, a potent cyclin dependent kinase 1 (CDK1) inhibitor
Huang, Shenlin; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(5), 1243-1245

Production Method 2

875781-17-2 875781-17-2
875781-18-3 875781-18-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ;  10 min, rt
1.2 Reagents: Iodine ;  3.5 h, rt
Reference
Design and Optimization of a Series of 1-Sulfonylpyrazolo[4,3-b]pyridines as Selective c-Met Inhibitors
Ma, Yuchi; et al, Journal of Medicinal Chemistry, 2015, 58(5), 2513-2529

Production Method 3

875781-17-2 875781-17-2
875781-18-3 875781-18-3
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: 1,2-Dichloroethane ;  overnight, 80 °C
Reference
Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis
Klug, Dana M. ; et al, Journal of Medicinal Chemistry, 2021, 64(13), 9404-9430

Production Method 4

117007-52-0 117007-52-0
875781-18-3 875781-18-3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  12 h, 100 °C
Reference
Synthesis of 3-(1H-benzimidazol-2-yl)-5-isoquinolin-4-ylpyrazolo[1,2-b]pyridine, a potent cyclin dependent kinase 1 (CDK1) inhibitor
Huang, Shenlin; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(5), 1243-1245

5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine Raw materials

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5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine Related Literature

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